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Compound of Interest |

Compound Name: Benzene, [(5-chloropentyl)oxy]-
CAS No.: 71933-92-1
Cat. No.: B8763059
- 7

Executive Summary & Chemical Identification

Critical Distinction: Do not confuse Benzene, [(5-chloropentyl)oxy]- (CAS: 15232-95-8) with
Benzene (CAS: 71-43-2). While the latter is a highly volatile, Group 1 carcinogen solvent, the

target compound is a substituted aryl alkyl ether with a terminal alkyl chloride. It possesses

significantly different physical properties (higher boiling point, lower vapor pressure) and

requires a distinct waste stream due to its halogen content.

Chemical Profile

Parameter

Description

Chemical Name

Benzene, [(5-chloropentyl)oxy]-

CAS Number

15232-95-8

Functional Groups

Aryl Ether (Ph-O-R), Alkyl Chloride (-CH2Cl)

Physical State

Liquid (High Boiling Point) or Low-Melting Solid

Primary Hazard

Skin/Eye lIrritant, Aquatic Toxicity, Halogenated
Waste

RCRA Classification

Halogenated Organic Waste (Not a P- or U-

listed waste, but requires specific incineration)
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Hazard Assessment & Compatibility Logic
To ensure a self-validating safety system, one must understand the reactivity of the molecule

during storage and disposal.

o Halogen Content (The Chlorine Atom): The presence of the chlorine atom on the pentyl chain
mandates that this chemical cannot be disposed of in standard organic solvent streams (e.g.,
acetone/methanol waste). Incinerating chlorinated compounds in standard boilers releases
acidic gases (HCI) and can form dioxins if not treated with specific scrubbers.

o Action: Must be segregated into Halogenated Waste.

» Ether Linkage (The Oxygen Bridge): While aryl alkyl ethers are generally more stable than
dialkyl ethers (like diethyl ether), they still possess a theoretical risk of peroxide formation
upon prolonged exposure to air and light.

o Action: If the container is old (>12 months) or shows crystal formation, test for peroxides
using starch-iodide paper before consolidation.

o Alkyl Chloride Reactivity: The terminal chloride is a good leaving group. It can react violently
with strong nucleophiles, alkali metals (Na, K), or strong oxidizers.

o Action: strictly avoid contact with aluminum powder, magnesium, or strong bases in the
waste container.

Step-by-Step Disposal Protocol
Phase 1: Waste Segregation (The "Stream" Decision)

The most common error in disposing of this compound is commingling it with non-halogenated
solvents. This results in costly re-classification fees from waste vendors.

Protocol:

o Select Container: Use a high-density polyethylene (HDPE) or amber glass container. Avoid
metal cans due to potential slow corrosion from hydrolysis of the alkyl chloride.

e Labeling: Apply a hazardous waste label immediately.[1]
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o Primary ldentifier: "Halogenated Organic Waste"
o Constituents: "Benzene, [(5-chloropentyl)oxy]- (95%+)"

o Hazard Checkboxes: [x] Irritant [X] Toxic (Environmental)

e Segregation: Place the container in the "Halogenated" satellite accumulation area.

Phase 2: Operational Workflow (Diagram)

The following logic flow ensures the material ends up in the correct incineration stream.
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Figure 1: Decision logic for the safe segregation and packaging of Benzene, [(5-
chloropentyl)oxy]- waste.

Emergency Contingencies: Spill Response

In the event of a spill, the lipophilic nature of the compound means it will not mix with water but
will adhere to surfaces.

Spill Cleanup Protocol:

Evacuate & Ventilate: Although less volatile than benzene, vapors can still be irritating.

PPE: Nitrile gloves (double gloved recommended) and safety goggles.

Absorb: Do not use water.[2] Use an inert organic absorbent (vermiculite, clay, or "pig" mats).

Disposal of Debris: All contaminated absorbent materials must be treated as solid
halogenated waste. Do not throw in regular trash.

Minor Spill Apply Inert Absorbent Collect into Wide-Mouth Jar Wash Surface w/ Soap & Water
Small (Lab Staff Handle) (Vermiculite/Clay) Label 'Halogenated Debris' (Remove Oily Residue)

. Assess Volume
Spill Detected (<100mL vs >1L) Large ) :
Major Spill
(Evacuate/Hazmat)

\

Click to download full resolution via product page

Figure 2: Immediate response workflow for spills, prioritizing containment of halogenated
residues.

Regulatory & Compliance Data

When filling out your institution's waste manifest, use the following classifications to ensure
compliance with EPA (RCRA) and DOT regulations.
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Regulatory Body Classification Code Description

Often classified simply as

) "Halogenated Solvent Waste"
D001 (If Ignitable*) or Non- ) ) )
EPA (RCRA) Shaci unless mixed with F-listed
ecific
P solvents. Flash point

verification required for DOO1.

Environmentally Hazardous
Substance, Liquid, N.O.S.

DOT (Shippin UN 3082
(Shipping) (Benzene, [(5-
chloropentyl)oxy]-)
Miscellaneous Hazardous
Hazard Class Class 9 ]
Material
Packing Group 1] Minor Danger

Note on Incineration: The disposal facility must use a rotary kiln incinerator operating >1000°C
with secondary combustion chambers and acid gas scrubbing systems to neutralize the HCI
generated from the chlorine atom [1, 2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. ehrs.upenn.edu [ehrs.upenn.edu]
e 2. carlroth.com [carlroth.com]

» To cite this document: BenchChem. [Operational Guide: Disposal Procedures for Benzene,
[(5-chloropentyl)oxy]-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b8763059#benzene-5-chloropentyl-oxy-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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